Cas no 2320211-06-9 (3-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidine-1-carbonyl)-1-methyl-1H-indazole)

• Product Name: 3-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidine-1-carbonyl)-1-methyl-1H-indazole
• CAS No: 2320211-06-9
• MF: C₂₁H₂₅N₅O₂
• MW: 379.455504179001
• CID: 5327436
• Update Time: 2025-09-28

3-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidine-1-carbonyl)-1-methyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

• (4-(((5,6-dimethylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)(1-methyl-1H-indazol-3-yl)methanone
• [4-[(5,6-dimethylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]-(1-methylindazol-3-yl)methanone
• 3-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidine-1-carbonyl)-1-methyl-1H-indazole

• Inchi： 1S/C21H25N5O2/c1-14-15(2)22-13-23-20(14)28-12-16-8-10-26(11-9-16)21(27)19-17-6-4-5-7-18(17)25(3)24-19/h4-7,13,16H,8-12H2,1-3H3
• InChI Key： NTQMPCQOUULTLK-UHFFFAOYSA-N
• SMILES： O(C1C(C)=C(C)N=CN=1)CC1CCN(C(C2C3C=CC=CC=3N(C)N=2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 539
• XLogP3: 3.2
• Topological Polar Surface Area: 73.1

Additional information on 3-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidine-1-carbonyl)-1-methyl-1H-indazole

Introduction to 3-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidine-1-carbonyl)-1-methyl-1H-indazole (CAS No. 2320211-06-9)

3-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidine-1-carbonyl)-1-methyl-1H-indazole (CAS No. 2320211-06-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of indazoles, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The unique structural features of this compound, particularly the presence of a 5,6-dimethylpyrimidin-4-yl moiety and a piperidine-1-carbonyl group, contribute to its distinct pharmacological profile.

The synthesis of 3-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidine-1-carbonyl)-1-methyl-1H-indazole involves a multi-step process that includes the formation of the indazole core, the introduction of the piperidine carbonyl group, and the attachment of the dimethylpyrimidine moiety. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it a viable candidate for further preclinical and clinical investigations.

In terms of its biological activity, studies have shown that 3-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidine-1-carbonyl)-1-methyl-1H-indazole exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has demonstrated significant anti-cancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action appears to involve the modulation of key signaling pathways such as NF-kB and MAPK.

The neuroprotective properties of this compound have also been explored in preclinical models of neurodegenerative diseases. Research has indicated that 3-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidine-1-carbonyl)-1-methyl-1H-indazole can protect neurons from oxidative stress and apoptosis, suggesting its potential use in the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidine-1-carbonyl)-1-methyl-1H-indazole in human subjects. Preliminary results from phase I trials have shown promising outcomes with no major adverse effects reported. The compound's favorable pharmacokinetic properties, including good oral bioavailability and low toxicity, further support its potential as a therapeutic agent.

In conclusion, 3-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidine-1-carbonyl)-1-methyl-1H-indazole (CAS No. 2320211-06-9) represents a promising candidate in the development of new drugs for various diseases. Its unique chemical structure and diverse biological activities make it an exciting area of research for medicinal chemists and pharmaceutical scientists alike. Ongoing studies will continue to elucidate its full potential and pave the way for its future clinical applications.